Cas no 53833-31-1 (5-Methyl-2-propyloxazole)

• Product Name: 5-Methyl-2-propyloxazole
• CAS No: 53833-31-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 4730687
• PubChem ID: 529034
• Update Time: 2024-03-01

5-Methyl-2-propyloxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methyl-2-propyl
• 5-Methyl-2-propyloxazole
• Oxazole, 5-methyl-2-propyl-
• 5-methyl-2-propyl-1,3-oxazole
• 2-n-Propyl-5-methyloxazol
• NZRDFBNIWMSPHP-UHFFFAOYSA-N

• Inchi： 1S/C7H11NO/c1-3-4-7-8-5-6(2)9-7/h5H,3-4H2,1-2H3
• InChI Key： NZRDFBNIWMSPHP-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1CCC

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles